![molecular formula C16H20N2O2S B7569421 N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine](/img/structure/B7569421.png)
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine, also known as ESI-09, is a small molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. ESI-09 is a selective inhibitor of the RhoGTPase guanine nucleotide exchange factor, LARG, and has been shown to inhibit RhoA activity in cells.
Mechanism of Action
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine acts as a selective inhibitor of LARG, a RhoGTPase guanine nucleotide exchange factor that activates RhoA signaling. By inhibiting LARG, this compound prevents the activation of RhoA and downstream signaling pathways that are involved in various physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in different cell types and tissues. For example, this compound has been shown to inhibit RhoA activity in cancer cells, leading to decreased cell migration and invasion. In addition, this compound has been shown to reduce blood pressure and improve renal function in animal models of hypertension.
Advantages and Limitations for Lab Experiments
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine is a useful tool for investigating the role of RhoA signaling in different physiological processes. One advantage of using this compound is its selectivity for LARG, which allows for specific inhibition of RhoA signaling without affecting other signaling pathways. However, a limitation of using this compound is its potential off-target effects, which may affect the interpretation of experimental results.
Future Directions
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine has potential for therapeutic applications in various diseases, including cancer and hypertension. Future research directions may include investigating the efficacy of this compound in animal models of these diseases and optimizing the dosing and delivery of this compound for clinical use. Additionally, further studies may be needed to investigate potential off-target effects of this compound and to identify other potential targets for therapeutic intervention in RhoA signaling.
Synthesis Methods
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine can be synthesized using a multi-step process that involves the reaction of 2-ethylsulfonylphenylboronic acid and 1-bromo-2-phenylethane in the presence of a palladium catalyst. The resulting intermediate is then treated with sodium hydroxide and ammonium chloride to yield the final product.
Scientific Research Applications
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine has been used in various scientific research studies to investigate the role of RhoA signaling in different physiological processes. For example, this compound has been shown to inhibit RhoA activity in cancer cells, leading to decreased cell migration and invasion. Additionally, this compound has been used to study the role of RhoA signaling in the regulation of blood pressure and renal function.
Properties
IUPAC Name |
N'-(2-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c1-2-21(19,20)16-11-7-6-10-15(16)18-12-14(17)13-8-4-3-5-9-13/h3-11,14,18H,2,12,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAOZWCFUMWARLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC=C1NCC(C2=CC=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.